Cas no 1006470-23-0 (3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)
1006470-23-0 structure
Product Name:3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
CAS No:1006470-23-0
MF:C7H6ClF3N2O2
MW:242.582951068878
MDL:MFCD04969243
CID:1126146
PubChem ID:19620193
Update Time:2025-04-20
3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[4-chloro-3-(trifluoromethyl)-1h-pyrazol-1-yl]propanoic Acid
- 3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
- STK349516
- C7H6ClF3N2O2
- BBL039904
- AKOS000309258
- 3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
- 1006470-23-0
- MFCD04969243
- EN300-92673
- 3-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
- CS-0264377
- 3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
-
- MDL: MFCD04969243
- Inchi: 1S/C7H6ClF3N2O2/c8-4-3-13(2-1-5(14)15)12-6(4)7(9,10)11/h3H,1-2H2,(H,14,15)
- InChI Key: OFWQREWWEXRWKS-UHFFFAOYSA-N
- SMILES: ClC1=CN(CCC(=O)O)N=C1C(F)(F)F
Computed Properties
- Exact Mass: 242.0069896g/mol
- Monoisotopic Mass: 242.0069896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 55.1Ų
3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410473-1g |
3-[4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 1g |
£445.00 | 2025-02-21 | ||
| Chemenu | CM483743-1g |
3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006470-23-0 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM483743-5g |
3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid |
1006470-23-0 | 97% | 5g |
$779 | 2022-06-14 | |
| Enamine | EN300-92673-0.05g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 0.05g |
$132.0 | 2023-09-01 | |
| Enamine | EN300-92673-0.1g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 0.1g |
$196.0 | 2023-09-01 | |
| Enamine | EN300-92673-0.25g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 0.25g |
$280.0 | 2023-09-01 | |
| Enamine | EN300-92673-0.5g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 0.5g |
$441.0 | 2023-09-01 | |
| Enamine | EN300-92673-1.0g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 1.0g |
$566.0 | 2023-02-11 | |
| Enamine | EN300-92673-2.5g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 2.5g |
$834.0 | 2023-09-01 | |
| Enamine | EN300-92673-5.0g |
3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid |
1006470-23-0 | 90% | 5.0g |
$1279.0 | 2023-02-11 |
3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Related Literature
-
1. Agricultural
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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